
An In-Depth Guide to the Structural Formula of
2,4-Dimethyloctane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dimethyloctane

Cat. No.: B1655664 Get Quote

This technical guide provides a comprehensive analysis of the structural formula of 2,4-
dimethyloctane, tailored for researchers, scientists, and professionals in drug development.

The guide elucidates the molecule's structure based on IUPAC nomenclature, summarizes its

key chemical properties, and provides a clear visualization of its two-dimensional structure.

Decoding the IUPAC Nomenclature: 2,4-
Dimethyloctane
The systematic name "2,4-dimethyloctane" precisely describes the arrangement of atoms

within the molecule. A breakdown of the name reveals its constituent parts:

Octane: This is the parent alkane, indicating a linear chain of eight carbon atoms. The suffix

"-ane" signifies that all carbon-carbon bonds are single bonds, classifying it as a saturated

hydrocarbon.

Methyl: This prefix denotes the presence of methyl (-CH₃) substituent groups.

Di-: This multiplier indicates that there are two methyl groups attached to the parent chain.

2,4-: These numbers, known as locants, specify the exact positions of the two methyl groups

along the eight-carbon chain. One methyl group is bonded to the second carbon, and the

other is bonded to the fourth carbon.
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Molecular and Structural Formula
The chemical formula for 2,4-dimethyloctane is C₁₀H₂₂. Its structure is assembled by first

establishing the eight-carbon octane backbone. Subsequently, a methyl group is attached to

the second carbon atom and another to the fourth carbon atom. To complete the structure,

each carbon atom's remaining valencies are satisfied with hydrogen atoms, ensuring each

carbon has a total of four single bonds.

The condensed structural formula is: CH₃CH(CH₃)CH₂CH(CH₃)(CH₂)₃CH₃.

Key Chemical Properties
The following table summarizes essential quantitative data for 2,4-dimethyloctane.

Property Value

Molecular Formula C₁₀H₂₂

Molar Mass 142.28 g/mol

Boiling Point 156.6 °C

Density 0.728 g/cm³

CAS Number 2216-34-4

Structural Visualization
A clear representation of the molecular structure is crucial for understanding its chemical

behavior and potential interactions. The following diagram illustrates the two-dimensional

skeletal and condensed structure of 2,4-dimethyloctane.
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Graph Error: Error: syntax error in line 21 near '--'

Condensed structural formula of 2,4-dimethyloctane.

To cite this document: BenchChem. [An In-Depth Guide to the Structural Formula of 2,4-
Dimethyloctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1655664#understanding-the-structural-formula-of-2-
4-dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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